Cas no 1207055-52-4 (N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide)

• Product Name: N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide
• CAS No: 1207055-52-4
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• CID: 5850986
• PubChem ID: 45504787
• Update Time: 2025-08-02

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-acetyl-1,2,3,4-tetrahydro-7-isoquinolinyl)-2-[(4-fluorophenyl)thio]-
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide
• F5834-2393
• N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(4-fluorophenyl)sulfanylacetamide
• 1207055-52-4
• VU0523155-1
• AKOS024521619
• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-((4-fluorophenyl)thio)acetamide

• Inchi： 1S/C19H19FN2O2S/c1-13(23)22-9-8-14-2-5-17(10-15(14)11-22)21-19(24)12-25-18-6-3-16(20)4-7-18/h2-7,10H,8-9,11-12H2,1H3,(H,21,24)
• InChI Key： ZEZREASCPIGZAD-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(C)=O)C2)(=O)CSC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 358.115
• Monoisotopic Mass: 358.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7A^2
• XLogP3: 2.8

Additional information on N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide

Comprehensive Overview of N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide (CAS No. 1207055-52-4)

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide, identified by its CAS No. 1207055-52-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of both acetyl and fluorophenylsulfanyl moieties in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. Researchers have explored N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide as a potential candidate due to its unique structural features. The fluorophenylsulfanyl group, in particular, is known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability.

The synthesis of CAS No. 1207055-52-4 involves multi-step organic reactions, including acylation and sulfanylation, to achieve the desired molecular framework. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

One of the most frequently searched questions related to this compound is its potential mechanism of action. While detailed studies are still underway, preliminary research suggests that N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide may modulate specific enzyme pathways or receptor interactions. This aligns with the growing interest in targeted therapy, where compounds are designed to act on precise molecular targets to minimize side effects and maximize efficacy.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are investigating how modifications to the tetrahydroisoquinoline core or the sulfanylacetamide side chain could enhance its biological activity. Such studies are crucial for optimizing lead compounds in drug development pipelines. The integration of computational chemistry and molecular docking simulations has further accelerated this process, enabling virtual screening of derivatives before synthetic efforts.

From an industrial perspective, CAS No. 1207055-52-4 is also relevant in the context of intellectual property and patent landscapes. Pharmaceutical companies are actively filing patents for novel derivatives and formulations, highlighting the commercial potential of this compound. This trend reflects the broader shift toward precision medicine, where tailored therapies are developed for specific patient populations.

In conclusion, N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide represents a promising scaffold for future therapeutic applications. Its combination of structural complexity and functional versatility makes it a valuable subject for ongoing research. As scientific advancements continue to unravel its full potential, this compound is poised to play a pivotal role in the next generation of biopharmaceutical innovations.